2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H13Cl2NOS/c16-12-6-2-1-5-11(12)9-20-10-15(19)18-14-8-4-3-7-13(14)17/h1-8H,9-10H2,(H,18,19)
• InChI Key: WWHNAXRZSPZIDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSCC(=O)NC2=CC=CC=C2Cl)Cl
• Molecular Formula: C15H13Cl2NOS
• Molecular Weight: 326.2 g/mol

Description

2-[(2-Chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide (CBSA) is a small molecule that has been studied extensively within the scientific community. It is a commonly used compound in laboratory experiments, due to its wide range of applications and its relatively low cost. CBSA has been found to have several biochemical and physiological effects, and has been used in a variety of research applications. In

Mechanism of Action

2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide is thought to act as an inhibitor of several enzymes, including cytochrome P450 enzymes. These enzymes are involved in drug metabolism, and the inhibition of these enzymes can lead to increased levels of drugs in the body. In addition, 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has been found to interact with proteins and other molecules, which can alter their activity and affect cellular processes.
Biochemical and Physiological Effects
2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, which can lead to increased levels of drugs in the body. In addition, 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has been found to interact with proteins and other molecules, which can alter their activity and affect cellular processes. 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has also been found to have anti-inflammatory and anti-cancer properties, and has been used in the study of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has several advantages for laboratory experiments. It is a relatively inexpensive compound, and is easy to synthesize. In addition, it has a wide range of applications, and can be used to study a variety of biological processes. However, there are some limitations to using 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide in laboratory experiments. It is a relatively small molecule, and can be difficult to detect in some experiments. In addition, it can interact with other molecules, which can affect its activity and make it difficult to study.

Future Directions

There are several potential future directions for research on 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide. One potential direction is to further study the effects of 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide on various cellular processes, such as cell signaling and apoptosis. In addition, further research could be conducted on the effects of 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide on neurodegenerative diseases. Another potential direction is to study the effects of 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide on drug metabolism, and to develop methods to reduce the side effects of drugs. Finally, further research could be conducted on the effects of 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide on environmental toxins, and how to reduce their effects on human health.

Synthesis Methods

2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide can be synthesized through a variety of methods, including the reaction of 2-chlorobenzyl sulfide and 2-chlorophenylacetic acid. This reaction is conducted in an aqueous medium, and is typically catalyzed by an acid, such as hydrochloric acid. The reaction is typically conducted at room temperature, and the product can be isolated by precipitation or extraction.

Scientific Research Applications

2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has been used in a variety of research applications, including the study of enzyme inhibition, drug metabolism, and protein-protein interactions. It has also been used to study the effects of drugs on cellular processes, such as cell signaling and apoptosis. In addition, 2-[(2-chlorobenzyl)sulfanyl]-N-(2-chlorophenyl)acetamide has been used to study the effects of environmental toxins on human health.